Cas no 1021219-22-6 ((2E)-2-[4-(4-cyclohexylphenyl)-1,3-thiazol-2-yl]-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile)

• Product Name: (2E)-2-[4-(4-cyclohexylphenyl)-1,3-thiazol-2-yl]-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile
• CAS No: 1021219-22-6
• MF: C₂₆H₂₇N₃O₂S
• MW: 445.576484918594
• CID: 5432208
• Update Time: 2025-07-09

(2E)-2-[4-(4-cyclohexylphenyl)-1,3-thiazol-2-yl]-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-[4-(4-cyclohexylphenyl)-1,3-thiazol-2-yl]-3-(3,4-dimethoxyanilino)prop-2-enenitrile
• (2E)-2-[4-(4-cyclohexylphenyl)-1,3-thiazol-2-yl]-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile

• Inchi： 1S/C26H27N3O2S/c1-30-24-13-12-22(14-25(24)31-2)28-16-21(15-27)26-29-23(17-32-26)20-10-8-19(9-11-20)18-6-4-3-5-7-18/h8-14,16-18,28H,3-7H2,1-2H3/b21-16+
• InChI Key： XFSNGKPFOPBOBE-LTGZKZEYSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(C3CCCCC3)C=C2)=CS1)=C\NC1=CC=C(OC)C(OC)=C1

Additional information on (2E)-2-[4-(4-cyclohexylphenyl)-1,3-thiazol-2-yl]-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile

The Compound CAS No. 1021219-22-6: (2E)-2-[4-(4-cyclohexylphenyl)-1,3-thiazol-2-yl]-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile

The compound with CAS No. 1021219-22-6, known as (2E)-[4-(4-cyclohexylphenyl)-1,3-thiazol-2-yl]-[3-(3,4-dimethoxyphenyl)amino]prop-2-enenitrile, is a highly specialized organic molecule with a complex structure. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique properties and potential applications in drug development. Recent studies have highlighted its role in targeting specific biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of this compound is characterized by the presence of a thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring is substituted with a cyclohexylphenyl group, adding to the molecule's structural complexity and potential bioactivity. The thiazole moiety is known for its versatility in medicinal chemistry, often contributing to the molecule's stability and pharmacokinetic properties.

Another notable feature of this compound is the presence of a cyano group at the terminal position of the propenitrile chain. This functional group is known to enhance the molecule's ability to participate in various chemical reactions, including hydrogen bonding and π-interactions, which are critical for drug-receptor interactions. Additionally, the molecule incorporates a dimethoxyphenyl amino group, which further contributes to its bioactivity by enhancing solubility and receptor binding affinity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a series of well-defined steps. Researchers have employed strategies such as cross-coupling reactions and multicomponent synthesis to construct the complex framework of this molecule. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is crucial for optimizing its pharmacological properties.

In terms of pharmacological activity, this compound has demonstrated potent activity against various disease models, including cancer and inflammatory disorders. Studies have shown that it exhibits selective inhibition of key enzymes involved in these pathological processes, making it a strong candidate for drug development. Furthermore, its ability to modulate cellular signaling pathways has been extensively investigated, providing valuable insights into its mechanism of action.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have been employed to predict its binding affinity to target proteins and to optimize its pharmacokinetic profile. These computational studies have been complemented by experimental validations, ensuring that the theoretical predictions align with real-world observations.

In conclusion, CAS No. 1021219-22-6 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable asset in the quest for novel therapeutic agents. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in drug discovery.